Carbamic acid, diethyldithio-, thallium complex

• CAS RN: 18756-72-4
• Molecular Formula: C5H10NS2Tl
• Molecular Weight: 352.7 g/mol
• IUPAC Name: N,N-diethylcarbamodithioate;thallium(1+)
• InChI: InChI=1S/C5H11NS2.Tl/c1-3-6(4-2)5(7)8;/h3-4H2,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key: DZDXQECBERXVDV-UHFFFAOYSA-M
• SMILES: CCN(CC)C(=S)[S-].[Tl+]
• synonyms: Diethyldithiocarbamic acid thallium(I) salt

Description

Carbamic acid, diethyldithio-, thallium complex (CDDT) is a chemical compound that has been extensively studied for its potential as a therapeutic agent. CDDT is a thallium-containing compound that has shown promising results in the treatment of cancer and other diseases.

Mechanism Of Action

The mechanism of action of Carbamic acid, diethyldithio-, thallium complex is not fully understood. However, it is believed that Carbamic acid, diethyldithio-, thallium complex exerts its anticancer and antimicrobial effects by inducing oxidative stress and disrupting cellular processes.

Biochemical And Physiological Effects

Carbamic acid, diethyldithio-, thallium complex has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to disrupt bacterial cell membranes and inhibit bacterial growth. Carbamic acid, diethyldithio-, thallium complex has been found to be relatively non-toxic to normal cells.

Advantages And Limitations For Lab Experiments

One advantage of Carbamic acid, diethyldithio-, thallium complex is its relatively low toxicity to normal cells. This makes it a promising candidate for further study as a therapeutic agent. However, the synthesis method for Carbamic acid, diethyldithio-, thallium complex is complex and time-consuming, which can limit its use in lab experiments.

Future Directions

There are several future directions for the study of Carbamic acid, diethyldithio-, thallium complex. One direction is to further investigate its potential as an anticancer agent. This could include in vivo studies to determine its efficacy and toxicity in animal models. Another direction is to investigate its potential as an antimicrobial agent. This could include studies to determine its efficacy against a broader range of bacteria and other microorganisms. Additionally, further research could be done to better understand the mechanism of action of Carbamic acid, diethyldithio-, thallium complex and to develop more efficient synthesis methods.

Synthesis Methods

Carbamic acid, diethyldithio-, thallium complex is synthesized by reacting thallium acetate with diethyldithiocarbamate (DDTC). The reaction produces a yellow precipitate that is then purified through recrystallization. The purity of the final product is confirmed through spectroscopic analysis.

Scientific Research Applications

Carbamic acid, diethyldithio-, thallium complex has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer. Carbamic acid, diethyldithio-, thallium complex has also been studied for its potential as an antimicrobial agent. It has been shown to inhibit the growth of various bacteria, including Staphylococcus aureus and Escherichia coli.